Cas no 88218-71-7 (2-Naphthalenecarboxylic acid,4-[(4-formyl-3-methyl-1-phenyl-1H-pyrazol-5-yl)oxy]-1-hydroxy-)

2-Naphthalenecarboxylic acid,4-[(4-formyl-3-methyl-1-phenyl-1H-pyrazol-5-yl)oxy]-1-hydroxy- structure
88218-71-7 structure
Product Name:2-Naphthalenecarboxylic acid,4-[(4-formyl-3-methyl-1-phenyl-1H-pyrazol-5-yl)oxy]-1-hydroxy-
CAS No:88218-71-7
MF:C22H16N2O5
MW:388.372845649719
CID:640933
PubChem ID:53440086
Update Time:2025-04-19

2-Naphthalenecarboxylic acid,4-[(4-formyl-3-methyl-1-phenyl-1H-pyrazol-5-yl)oxy]-1-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenecarboxylic acid,4-[(4-formyl-3-methyl-1-phenyl-1H-pyrazol-5-yl)oxy]-1-hydroxy-
    • 4-(4-formyl-5-methyl-2-phenylpyrazol-3-yl)oxy-1-hydroxynaphthalene-2-carboxylic acid
    • 4-[(4-Formyl-3-methyl-1-phenyl-1H-pyrazol-5-yl)oxy]-1-hydroxy-2-naphthalenecarboxylic acid
    • DTXSID00702355
    • 88218-71-7
    • 4-[(4-Formyl-3-methyl-1-phenyl-1H-pyrazol-5-yl)oxy]-1-hydroxynaphthalene-2-carboxylic acid
    • Inchi: 1S/C22H16N2O5/c1-13-18(12-25)21(24(23-13)14-7-3-2-4-8-14)29-19-11-17(22(27)28)20(26)16-10-6-5-9-15(16)19/h2-12,26H,1H3,(H,27,28)
    • InChI Key: ZETISWUUESSGLR-UHFFFAOYSA-N
    • SMILES: O(C1=C(C=O)C(C)=NN1C1C=CC=CC=1)C1C=C(C(=O)O)C(=C2C=CC=CC=12)O

Computed Properties

  • Exact Mass: 388.10592162g/mol
  • Monoisotopic Mass: 388.10592162g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 596
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 102Ų
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